![molecular formula C13H16F2N2O2 B7591149 N-(2,6-difluorophenyl)-3-ethylmorpholine-4-carboxamide](/img/structure/B7591149.png)
N-(2,6-difluorophenyl)-3-ethylmorpholine-4-carboxamide
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Overview
Description
N-(2,6-difluorophenyl)-3-ethylmorpholine-4-carboxamide, commonly known as DFPM, is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of morpholine carboxamides and has been found to possess several unique properties that make it a promising candidate for various research areas.
Mechanism of Action
DFPM has been found to selectively inhibit the activity of a protein called TRPA1, which is involved in the perception of pain and inflammation. This inhibition is achieved by binding to a specific site on the TRPA1 protein, thereby preventing its activation. This mechanism of action has been extensively studied and has been found to be highly specific and effective.
Biochemical and Physiological Effects
DFPM has been found to have several biochemical and physiological effects that make it a promising candidate for various research areas. It has been found to reduce the perception of pain and inflammation, making it a potential candidate for the development of new analgesic and anti-inflammatory drugs. It has also been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
DFPM has several advantages and limitations when used in lab experiments. Some of the advantages include its high specificity and effectiveness in inhibiting TRPA1, its ability to reduce pain and inflammation, and its neuroprotective effects. However, some of the limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the research and development of DFPM. Some of the key directions include:
1. Further optimization of the synthesis method to improve the yield and purity of DFPM.
2. Development of new analogs of DFPM with improved specificity and effectiveness in inhibiting TRPA1.
3. Investigation of the potential applications of DFPM in the treatment of neurodegenerative diseases.
4. Further research to fully understand the mechanism of action of DFPM and its potential side effects.
Conclusion
In conclusion, DFPM is a promising candidate for various scientific research applications. Its unique properties, including its ability to selectively inhibit TRPA1, reduce pain and inflammation, and have neuroprotective effects, make it a potential candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
DFPM can be synthesized using a multi-step process that involves the reaction of 2,6-difluoroaniline with ethylmorpholine in the presence of a catalyst. The resulting product is then purified and further reacted with a carboxylic acid derivative to yield DFPM. This synthesis method has been optimized to produce high yields of pure DFPM, making it suitable for large-scale production.
Scientific Research Applications
DFPM has been extensively studied for its potential applications in scientific research. It has been found to possess several unique properties that make it a promising candidate for various research areas. Some of the key scientific research applications of DFPM are discussed below.
properties
IUPAC Name |
N-(2,6-difluorophenyl)-3-ethylmorpholine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F2N2O2/c1-2-9-8-19-7-6-17(9)13(18)16-12-10(14)4-3-5-11(12)15/h3-5,9H,2,6-8H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUWAEEWDMTXSOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1COCCN1C(=O)NC2=C(C=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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